Cas no 191334-86-8 (1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol
• CAS No: 191334-86-8
• MF: C₅H₅F₃N₂S
• MW: 182.166809797287
• MDL: MFCD11845724
• CID: 3233322
• PubChem ID: 19067687
• Update Time: 2025-05-26

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-THIOL, 1-METHYL-3-(TRIFLUOROMETHYL)-
• 2-Methyl-5-trifluoromethyl-2H-pyrazole-3-thiol
• 1-Methyl-3-(trifluoromethyl)-1h-pyrazole-5-thiol
• SCHEMBL756335
• SCHEMBL8872076
• PHFILHOZQWIUOM-UHFFFAOYSA-N
• 2-Methyl-5-(trifluoromethyl)-2H-pyrazole-3-thiol
• CS-0300532
• 1-methyl-3-(trifluoromethyl)pyrazol-5-thione
• 191334-86-8
• EN300-1256086
• AKOS011696119
• 2-methyl-5-(trifluoromethyl)-1H-pyrazole-3-thione
• MFCD11845724
• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol

• MDL： MFCD11845724
• Inchi： 1S/C5H5F3N2S/c1-10-4(11)2-3(9-10)5(6,7)8/h2,11H,1H3
• InChI Key： PHFILHOZQWIUOM-UHFFFAOYSA-N
• SMILES： N1(C)C(S)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 182.01255383Da
• Monoisotopic Mass: 182.01255383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol

Introduction to 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol (CAS No. 191334-86-8)

1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 191334-86-8, belongs to the pyrazole class of molecules, which are known for their broad range of biological activities and utility in drug development. The presence of both methyl and trifluoromethyl substituents, along with the thiol functional group, contributes to its distinct reactivity and potential applications.

The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, lipophilicity, and binding affinity. In contrast, the methyl group can influence the compound's solubility and electronic properties. The thiol (-SH) moiety adds another layer of complexity, as thiols are known for their ability to participate in various biochemical interactions, including redox processes and metal chelation. These features make 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of pyrazole derivatives in addressing various therapeutic challenges. For instance, modifications in the pyrazole core have been explored to develop compounds with enhanced anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol may confer unique advantages in these contexts. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic profile of drug candidates by increasing their resistance to metabolic degradation.

The thiol group in this compound opens up possibilities for its use in redox-sensitive drug delivery systems or as a precursor for more complex molecules via sulfide-based transformations. Researchers have been increasingly interested in thiols due to their role in biological signaling pathways and their potential as bioactive molecules. The combination of these functional groups in 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol suggests that it could serve as a versatile building block for synthesizing novel therapeutic agents.

In the realm of agrochemicals, pyrazole derivatives are widely used as herbicides, fungicides, and insecticides. The structural features of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol may contribute to its efficacy in crop protection by interacting with biological targets in pests or weeds. The trifluoromethyl group, for example, is known to enhance binding interactions with enzymes and receptors involved in plant growth regulation or pest metabolism.

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advanced techniques such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions may be employed to introduce the desired substituents efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol with biological targets. These studies can help predict its binding affinity, metabolic stability, and potential side effects before experimental validation is conducted. The integration of experimental data with computational methods has become an indispensable part of modern drug discovery pipelines.

The growing emphasis on sustainable chemistry has also influenced the development of synthetic strategies for compounds like 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol. Green chemistry principles encourage the use of environmentally benign solvents, catalysts, and processes that minimize waste generation. Innovations in flow chemistry and microwave-assisted synthesis have further enabled more efficient production methods for complex molecules.

In conclusion, 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-thiol (CAS No. 191334-86-8) represents a fascinating compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of methyl, trifluoromethyl, and thiol groups—make it a valuable scaffold for developing innovative therapeutics. As research continues to uncover new biological activities and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing global health challenges.